Cas no 82463-30-7 (QUINOXALINE, 2,3-DICHLORO-5-METHYL-)

• Product Name: QUINOXALINE, 2,3-DICHLORO-5-METHYL-
• CAS No: 82463-30-7
• MF: C₉H₆Cl₂N₂
• MW: 213.063339710236
• MDL: MFCD27929282
• CID: 3526286
• PubChem ID: 13799586
• Update Time: 2025-04-23

QUINOXALINE, 2,3-DICHLORO-5-METHYL- Chemical and Physical Properties

Names and Identifiers

• QUINOXALINE, 2,3-DICHLORO-5-METHYL-
• 2,3-DICHLORO-5-METHYLQUINOXALINE(WXG01336)
• 2,3-DICHLORO-5-METHYLQUINOXALINE
• 2,3-Dichloro-5-methylquinoxaline (ACI)
• BS-51857
• F31283
• SCHEMBL2423180
• CS-0157006
• MFCD27929282
• 82463-30-7

• MDL： MFCD27929282
• Inchi： 1S/C9H6Cl2N2/c1-5-3-2-4-6-7(5)13-9(11)8(10)12-6/h2-4H,1H3
• InChI Key： APGYEHZLFDBECC-UHFFFAOYSA-N
• SMILES： ClC1C(Cl)=NC2C(=CC=CC=2C)N=1

Computed Properties

• Exact Mass: 211.9908036g/mol
• Monoisotopic Mass: 211.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on QUINOXALINE, 2,3-DICHLORO-5-METHYL-

QUINOXALINE, 2,3-DICHLORO-5-METHYL- (CAS No82463-30-7)

The compound QUINOXALINE, 2,3-DICHLORO-5-METHYL- is a highly specialized chemical entity with significant potential in the field of biomaterials and pharmaceutical research. This compound belongs to the class of quinoxalines, which are nitrogen-containing heterocyclic compounds known for their unique structural properties and wide-ranging applications.

Quinoxaline derivatives, such as 2,3-dichloro-5-methyl-quinoxaline, have garnered considerable attention due to their versatility in chemical reactions and their ability to serve as building blocks for more complex molecules. The presence of chloro and methyl groups at specific positions on the quinoxaline ring introduces unique electronic and steric properties, making this compound particularly useful in various biomolecular interactions and drug discovery processes.

Recent studies have highlighted the potential of quinoxaline-based compounds in the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that certain quinoxaline derivatives exhibit promising activity against cancer cells, particularly in targeting specific signaling pathways involved in tumor growth and metastasis.

Another area where 2,3-dichloro-5-methyl-quinoxaline has shown remarkable potential is in the field of fluorescence imaging. The compound's ability to act as a fluorescent probe has been explored in various biological systems, enabling researchers to visualize cellular processes with high precision. This property makes it an invaluable tool in molecular diagnostics and personalized medicine.

Furthermore, advancements in synthetic chemistry have facilitated the large-scale production of quinoxaline derivatives, ensuring their availability for both research and commercial applications. The use of modern catalytic techniques has significantly improved the efficiency and sustainability of quinoxaline synthesis, aligning with global trends toward green chemistry.

Looking ahead, the ongoing exploration of quinoxaline-based compounds is expected to yield further breakthroughs in the treatment of complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. Collaborative efforts between academia and industry will be crucial in translating these discoveries into clinical applications.